Cas no 214149-78-7 (1,3-Dioxane-5-carboxylicacid, 2-ethyl-)

1,3-Dioxane-5-carboxylicacid, 2-ethyl- structure
214149-78-7 structure
Product Name:1,3-Dioxane-5-carboxylicacid, 2-ethyl-
CAS No:214149-78-7
MF:C7H12O4
MW:160.167782783508
CID:242817
PubChem ID:14047274
Update Time:2025-04-19

1,3-Dioxane-5-carboxylicacid, 2-ethyl- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Dioxane-5-carboxylicacid, 2-ethyl-
    • 1,3-Dioxane-5-carboxylicacid,2-ethyl-(9CI)
    • 2-ethyl-1,3-dioxane-5-carboxylic acid
    • DTXSID60555006
    • 214149-78-7
    • Inchi: 1S/C7H12O4/c1-2-6-10-3-5(4-11-6)7(8)9/h5-6H,2-4H2,1H3,(H,8,9)
    • InChI Key: COASYSCQNULMNL-UHFFFAOYSA-N
    • SMILES: O1CC(C(=O)O)COC1CC

Computed Properties

  • Exact Mass: 160.07356
  • Monoisotopic Mass: 160.07355886g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 137
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 55.8Ų

Experimental Properties

  • PSA: 55.76

1,3-Dioxane-5-carboxylicacid, 2-ethyl- Related Literature

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